Cas no 1860012-49-2 ((2R,4S)-4-Methoxy-1-methylpyrrolidine-2-carboxylic acid hydrochloride)

• Product Name: (2R,4S)-4-Methoxy-1-methylpyrrolidine-2-carboxylic acid hydrochloride
• CAS No: 1860012-49-2
• MF: C₇H₁₄ClNO₃
• MW: 195.643961429596
• MDL: MFCD29767918
• CID: 4624557
• PubChem ID: 118998371
• Update Time: 2025-06-14

(2R,4S)-4-Methoxy-1-methylpyrrolidine-2-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2R,4S)-4-Methoxy-1-methylpyrrolidine-2-carboxylic acid hydrochloride
• (4S)-4-Methoxy-1-methyl-D-proline HCl
• D-?Proline, 4-?methoxy-?1-?methyl-?, (4S)?- hydrochloride
• SB22169
• D-roline, 4-ethoxy-1-ethyl-, (4S)- hydrochloride
• (2R,4S)-4-Methoxy-1-methylpyrrolidine-2-carboxylic acid HCl
• (4S)-4-Methoxy-1-methyl-D-proline, HCl
• (2R,4S)-4-Methoxy-1-methylpyrrolidine-2-carboxylicacidhydrochloride
• 1860012-49-2
• P15261
• AS-52499
• D-Proline, 4-methoxy-1-methyl-, (4S)- hydrochloride
• (2R,4S)-4-methoxy-1-methyl-pyrrolidine-2-carboxylic acid hydrochloride
• AKOS027337236
• (2R,4S)-4-methoxy-1-methylpyrrolidine-2-carboxylic acid;hydrochloride
• MFCD29767918
• CS-0049618

• MDL： MFCD29767918
• Inchi： 1S/C7H13NO3.ClH/c1-8-4-5(11-2)3-6(8)7(9)10;/h5-6H,3-4H2,1-2H3,(H,9,10);1H/t5-,6+;/m0./s1
• InChI Key： HBOAHGNESDTECM-RIHPBJNCSA-N
• SMILES： Cl.O(C)[C@@H]1CN(C)[C@@H](C(=O)O)C1

Computed Properties

• Exact Mass: 195.0662210g/mol
• Monoisotopic Mass: 195.0662210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8

Additional information on (2R,4S)-4-Methoxy-1-methylpyrrolidine-2-carboxylic acid hydrochloride

Comprehensive Overview of (2R,4S)-4-Methoxy-1-methylpyrrolidine-2-carboxylic acid hydrochloride (CAS No. 1860012-49-2)

The compound (2R,4S)-4-Methoxy-1-methylpyrrolidine-2-carboxylic acid hydrochloride (CAS No. 1860012-49-2) is a chiral pyrrolidine derivative with significant applications in pharmaceutical research and organic synthesis. Its unique stereochemistry and functional groups make it a valuable intermediate in the development of bioactive molecules. The hydrochloride salt form enhances its solubility and stability, which is critical for formulation studies. Researchers are increasingly interested in this compound due to its potential role in modulating biological targets, particularly in central nervous system (CNS) disorders and metabolic diseases.

One of the key features of (2R,4S)-4-Methoxy-1-methylpyrrolidine-2-carboxylic acid hydrochloride is its stereospecificity, which is crucial for drug discovery programs aiming to achieve high selectivity and efficacy. The methoxy group at the 4-position and the methyl group on the nitrogen atom contribute to its distinct physicochemical properties. Recent studies highlight its utility in asymmetric synthesis, where it serves as a building block for complex molecules. This aligns with the growing demand for chiral auxiliaries and enantioselective catalysts in modern organic chemistry.

From a pharmacokinetic perspective, the compound's hydrochloride salt form improves bioavailability, a hot topic in drug development circles. This is particularly relevant given the rising interest in oral drug delivery systems and prodrug design. The scientific community has also explored its potential as a precursor for peptide mimetics, which are widely investigated for their therapeutic applications. These aspects make CAS No. 1860012-49-2 a compound of interest in both academic and industrial settings.

In the context of green chemistry, (2R,4S)-4-Methoxy-1-methylpyrrolidine-2-carboxylic acid hydrochloride has been evaluated for its compatibility with sustainable synthesis methods. Researchers are optimizing its production using catalytic processes to minimize waste and energy consumption. This aligns with global trends toward environmentally friendly manufacturing practices. Additionally, its stability under various pH conditions makes it suitable for formulation development, another area of high interest in the pharmaceutical industry.

The compound's nomenclature, (2R,4S)-4-Methoxy-1-methylpyrrolidine-2-carboxylic acid hydrochloride, reflects its precise stereochemical configuration, which is essential for structure-activity relationship (SAR) studies. Its CAS number 1860012-49-2 ensures unambiguous identification in regulatory and commercial databases. As the demand for high-purity intermediates grows, this compound is gaining attention for its reproducibility and scalability in GMP-compliant synthesis.

Emerging applications of (2R,4S)-4-Methoxy-1-methylpyrrolidine-2-carboxylic acid hydrochloride include its use in bioconjugation techniques and proteomics research. Its reactive carboxyl group allows for facile derivatization, making it a versatile tool for chemical biology studies. With the increasing focus on personalized medicine, such compounds are pivotal in designing targeted therapies. This underscores the importance of CAS No. 1860012-49-2 in advancing translational research.

In summary, (2R,4S)-4-Methoxy-1-methylpyrrolidine-2-carboxylic acid hydrochloride (CAS No. 1860012-49-2) is a multifaceted compound with broad relevance in medicinal chemistry, asymmetric synthesis, and drug formulation. Its stereochemical purity, solubility profile, and compatibility with sustainable practices position it as a critical asset in contemporary scientific research. As the pharmaceutical landscape evolves, this compound is poised to play an even greater role in addressing unmet medical needs.